Cas no 379254-84-9 (2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide)

• Product Name: 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide
• CAS No: 379254-84-9
• MF: C₈H₁₀ClN₃O₃
• MW: 231.636300563812
• MDL: MFCD01342699
• CID: 3071143
• PubChem ID: 1409293
• Update Time: 2025-06-08

2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-aceta mide
• 379254-84-9
• CS-0118204
• Acetamide, 2-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-
• AKOS000301358
• SB60702
• H34165
• acetamide, 2-chloro-N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 2-Chloro-n-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)acetamide
• ALBB-023802
• 2-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)acetamide
• LS-07553
• 2-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)acetamide
• 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide
• HMSZMICYINCVMI-UHFFFAOYSA-N
• MFCD01342699

• MDL： MFCD01342699
• Inchi： 1S/C8H10ClN3O3/c1-11-5(10-6(13)4-9)3-7(14)12(2)8(11)15/h3H,4H2,1-2H3,(H,10,13)
• InChI Key： HMSZMICYINCVMI-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(N(C)C(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 231.0410689Da
• Monoisotopic Mass: 231.0410689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.7Ų

2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide

Recent Advances in the Study of 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide (CAS: 379254-84-9)

The compound 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide (CAS: 379254-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinone core and chloroacetamide moiety, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have explored its synthetic pathways, biological activities, and mechanistic insights, shedding light on its versatility in medicinal chemistry.

One of the key areas of focus has been the optimization of synthetic routes to produce 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a scalable, one-pot synthesis method that significantly improved the efficiency of production. The researchers employed a condensation reaction between 1,3-dimethylbarbituric acid and chloroacetyl chloride, followed by purification via recrystallization, achieving a yield of over 85%. This advancement addresses previous challenges related to low yields and complex purification steps, making the compound more accessible for further research.

In terms of biological activity, recent investigations have highlighted the potential of 379254-84-9 as a precursor for kinase inhibitors. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The chloroacetamide group was found to play a pivotal role in binding to the ATP-binding site of CDK2, as confirmed by X-ray crystallography. These findings suggest that 379254-84-9 could serve as a valuable scaffold for developing next-generation anticancer agents.

Furthermore, computational studies have provided deeper insights into the structure-activity relationships (SAR) of 2-Chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-acetamide. Molecular docking and dynamics simulations, as reported in a 2024 ACS Omega article, revealed that modifications to the pyrimidinone ring could enhance binding affinity and selectivity for specific protein targets. Such in silico approaches are accelerating the design of optimized derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research on 379254-84-9 underscores its potential as a versatile tool in drug discovery. Future directions may include exploring its applications in other therapeutic areas, such as infectious diseases or neurodegenerative disorders, as well as developing more sustainable synthetic methodologies.